Cas no 2388520-27-0 (Quinoline, 6-bromo-2,4-dichloro-3-nitro-)

• Product Name: Quinoline, 6-bromo-2,4-dichloro-3-nitro-
• CAS No: 2388520-27-0
• MF: C₉H₃BrCl₂N₂O₂
• MW: 321.942319154739
• CID: 5572959
• PubChem ID: 155683289
• Update Time: 2026-03-11

Quinoline, 6-bromo-2,4-dichloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-2,4-dichloro-3-nitro-
• 6-bromo-2,4-dichloro-3-nitro-quinoline
• 2388520-27-0
• G75282
• 6-Bromo-2,4-dichloro-3-nitroquinoline
• DB-414658
• SB74821

• Inchi： 1S/C9H3BrCl2N2O2/c10-4-1-2-6-5(3-4)7(11)8(14(15)16)9(12)13-6/h1-3H
• InChI Key： CXVZUSCVIFDMMW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(Cl)=C([N+]([O-])=O)C=1Cl

Computed Properties

• Exact Mass: 319.87550g/mol
• Monoisotopic Mass: 319.87550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.908±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±40.0 °C(Predicted)
• pka: -5.80±0.50(Predicted)